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Compound of Interest

Compound Name: Aluminum palmitate

Cat. No.: B148219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of aluminum palmitate
as a thickener in lubricating grease formulations. This document outlines the key performance

characteristics, formulation guidelines, and detailed experimental protocols for the evaluation of

aluminum palmitate-based greases.

Introduction
Aluminum palmitate is a metallic soap that serves as a thickening agent in the formulation of

lubricating greases.[1][2] It is formed from the reaction of palmitic acid with an aluminum

source. Greases formulated with simple aluminum soaps like aluminum palmitate are known

for their good water resistance and oxidative stability. However, they typically exhibit a low

dropping point, making them suitable for low-temperature applications where high heat

resistance is not a critical factor.[3] Commercial aluminum stearate, a common grease

thickener, often contains a significant amount of aluminum palmitate.[4]

Key Performance Characteristics
Lubricating greases formulated with aluminum palmitate can be characterized by several key

performance indicators. The following table summarizes typical quantitative data for a grease

formulated with approximately 10% aluminum palmitate in a mineral base oil. It is important to

note that these values are representative and can vary based on the specific base oil and

manufacturing process used.
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Property Test Method Typical Value Unit

Consistency

Worked Penetration

(60 strokes)
ASTM D217 265-295 0.1 mm

NLGI Grade - 2 -

Thermal Stability

Dropping Point ASTM D566 / D2265 90 - 110 °C

Mechanical Stability

Change in Penetration

(10,000 strokes)
ASTM D217 +30 to +50 0.1 mm

Oil Separation

Static Oil Bleed (24h

@ 25°C)
ASTM D1742 < 5 wt. %

Experimental Protocols
Formulation of Aluminum Palmitate Grease (Laboratory
Scale)
This protocol describes the preparation of a simple aluminum palmitate grease.

Materials:

Aluminum palmitate

Mineral oil (e.g., ISO VG 100)

Heating mantle with stirring capability

Beaker

Spatula
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Procedure:

Weigh the desired amount of mineral oil into a beaker. For a 10% formulation, use 90g of

mineral oil.

Gradually add 10g of aluminum palmitate to the mineral oil while stirring to ensure good

dispersion.

Heat the mixture to approximately 150-160°C while continuously stirring.[4]

Maintain this temperature until the aluminum palmitate is completely dissolved and the

mixture is clear and homogenous.

Remove the beaker from the heat and allow it to cool to room temperature without agitation.

Once cooled, the grease will have formed a semi-solid structure.

Grease Formulation Workflow
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Caption: Workflow for the formulation and testing of aluminum palmitate grease.

Determination of Dropping Point (ASTM D566 / D2265)
This test determines the temperature at which the grease passes from a semi-solid to a liquid

state.[5][6]

Apparatus:
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Grease cup

Test tube

Thermometers

Heating bath (oil or aluminum block)[5]

Stirrer

Procedure:

Coat the inside of the grease cup with the sample grease.

Insert a thermometer into the cup, ensuring it does not touch the grease.

Place the assembly into a test tube.

Lower the test tube into the heating bath.

Insert a second thermometer into the heating bath.

Heat the bath at a controlled rate (e.g., 4-7°C per minute).[5]

The dropping point is the temperature at which the first drop of grease falls from the cup.[3]

[5]

Assessment of Mechanical Stability (ASTM D217)
This protocol measures the consistency of the grease before and after mechanical working.[7]

[8]

Apparatus:

Grease worker with a perforated plunger

Penetrometer with a standard cone

Grease cup

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.spearexim.in/dubai/latest-update/oil-separation-from-lubricating-grease-during-stor/112
https://www.spearexim.in/dubai/latest-update/oil-separation-from-lubricating-grease-during-stor/112
https://makingchembooks.com/formulation-of-aluminum-soap-based-grease-formula/
https://www.spearexim.in/dubai/latest-update/oil-separation-from-lubricating-grease-during-stor/112
https://www.nlgi.org/grease-glossary/penetration/
https://www.astbearings.com/blog/measure-grease-penetration.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Unworked Penetration (P0):

Fill the grease cup with the unworked grease sample, avoiding air pockets.

Level the surface.

Position the cone of the penetrometer so it just touches the grease surface.

Release the cone and allow it to penetrate the grease for 5 seconds.[9][10]

Record the penetration depth in tenths of a millimeter.[9][10]

Worked Penetration (P60):

Place the grease sample in the grease worker.

Subject the grease to 60 double strokes of the plunger.[7][8]

Transfer the worked grease to the grease cup and perform the penetration test as

described above.

The worked penetration value is used to determine the NLGI consistency grade.[10]

Prolonged Worked Penetration (e.g., P10,000):

Subject the grease to 10,000 double strokes in the grease worker.[7]

Measure the penetration as before. The change between the P60 and P10,000 values

indicates the mechanical stability of the grease.

Mechanical Stability Testing Workflow
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Caption: Workflow for assessing the mechanical stability of lubricating grease.
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Evaluation of Oil Separation (ASTM D1742 / D6184)
This test measures the tendency of the oil to separate from the grease under static conditions.

Apparatus:

Conical sieve (60-mesh) (for D6184) or pressure bleeding test cell (for D1742)[11][12]

Beaker

Oven or constant temperature bath

Balance

Procedure (ASTM D6184 - Static Heat Test):[11]

Weigh an empty beaker.

Place a 10g sample of grease onto the conical sieve.[11]

Place the sieve over the weighed beaker.

Heat the assembly in an oven at a specified temperature (e.g., 100°C) for a set duration

(e.g., 24 hours).[11]

After the test period, allow the apparatus to cool to room temperature.

Weigh the beaker containing the separated oil.

Calculate the percentage of oil separation based on the initial weight of the grease sample.

[11]

Procedure (ASTM D1742 - Storage Test):[12][13]

Place a weighed amount of grease on the sieve within the pressure bleeding test cell.[12]

Assemble the cell and apply a low, constant air pressure (e.g., 1.72 kPa).[12]
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Maintain the apparatus at a constant temperature (e.g., 25°C) for a specified duration (e.g.,

24 hours).[13]

Collect and weigh the separated oil.

Calculate the percentage of oil separation.

Structure-Function Relationship
The thickening action of aluminum palmitate in a lubricating grease is due to the formation of

a fibrous soap matrix within the base oil. These soap fibers create a network that entraps the

oil, giving the grease its semi-solid consistency. The length, thickness, and density of these

fibers influence the grease's properties, such as its consistency and oil-holding capacity.

Grease Thickener Interaction Model

Grease Components

Microstructure

Macroscopic Properties

Aluminum Palmitate
(Thickener)

Soap Fiber Network

Base Oil
(Lubricant)

Oil Entrapment

Semi-Solid Consistency Lubrication

Click to download full resolution via product page
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Caption: Model of aluminum palmitate's function as a thickener in grease.

Conclusion
Aluminum palmitate is a viable thickener for producing lubricating greases with good water

resistance, suitable for low-temperature applications. Its primary limitation is its relatively low

thermal stability, as indicated by a modest dropping point. The protocols outlined in this

document provide a framework for the formulation and comprehensive evaluation of aluminum
palmitate-based greases, enabling researchers to systematically investigate their properties

and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Grease 101 PART 1: Understanding The Basics of Grease Lubricant | ORAPI Asia
[orapiasia.com]

2. nlgi.org [nlgi.org]

3. makingchembooks.com [makingchembooks.com]

4. scispace.com [scispace.com]

5. spearexim.in [spearexim.in]

6. NLGI Grease Glossary [stle.org]

7. nlgi.org [nlgi.org]

8. astbearings.com [astbearings.com]

9. Lubricant Penetration Test (P0 & P60) | Nye Lubricants [nyelubricants.com]

10. support.newgatesimms.com [support.newgatesimms.com]

11. Aluminum palmitate - Chemical & Physical Properties by Cheméo [chemeo.com]

12. Oil Separation From Lubricating Grease During Storage [eieinstruments.com]

13. petrolube.com [petrolube.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b148219?utm_src=pdf-body
https://www.benchchem.com/product/b148219?utm_src=pdf-body
https://www.benchchem.com/product/b148219?utm_src=pdf-body
https://www.benchchem.com/product/b148219?utm_src=pdf-body
https://www.benchchem.com/product/b148219?utm_src=pdf-custom-synthesis
https://orapiasia.com/grease-101-understanding-the-basics-of-grease-lubricant/
https://orapiasia.com/grease-101-understanding-the-basics-of-grease-lubricant/
https://www.nlgi.org/faqs/what-is-the-thickener-in-lubricating-grease/
https://makingchembooks.com/formulation-of-aluminum-soap-based-grease-formula/
https://scispace.com/pdf/preparation-and-characterization-of-aluminum-stearate-1t0icr146h.pdf
https://www.spearexim.in/dubai/latest-update/oil-separation-from-lubricating-grease-during-stor/112
https://www.stle.org/Shared_Content/End_Users/Lube_Fundamentals/Grease_Articles_FULL/NLGI_Grease_Glossary.aspx
https://www.nlgi.org/grease-glossary/penetration/
https://www.astbearings.com/blog/measure-grease-penetration.html
https://www.nyelubricants.com/lubricant-testing-101---penetration-p0-p60
https://support.newgatesimms.com/grease-penetration-test-astm-d-217-and-astm-d-1403/
https://www.chemeo.com/cid/71-254-1/Aluminum-palmitate
https://www.eieinstruments.com/oil_&_petroleum/grease_wax_testing_instruments/oil-separation-from-lubricating-grease-during-storage-astm-d1742-without-climatic-chamber
https://www.petrolube.com/price-list-catalog/astm-d1742c-4277/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols: Aluminum Palmitate in
Lubricating Grease Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148219#application-of-aluminum-palmitate-in-
lubricating-grease-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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